Cas no 174423-45-1 (Hetisan-1,2,3,11,13-pentol, 1,11-diacetate 13-benzoate 2-(2-methylbutanoate), (1β,2α,3α,11α,13S)- (9CI))

• Product Name: Hetisan-1,2,3,11,13-pentol, 1,11-diacetate 13-benzoate 2-(2-methylbutanoate), (1β,2α,3α,11α,13S)- (9CI)
• CAS No: 174423-45-1
• MF: C₃₆H₄₃NO₉
• MW: 633.727931261063
• CID: 2734058
• Update Time: 2024-03-01

Hetisan-1,2,3,11,13-pentol, 1,11-diacetate 13-benzoate 2-(2-methylbutanoate), (1β,2α,3α,11α,13S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hetisan-1,2,3,11,13-pentol, 1,11-diacetate 13-benzoate 2-(2-methylbutanoate), (1β,2α,3α,11α,13S)- (9CI)
• (-)-Cardiopine

• Inchi： 1S/C36H43NO9/c1-7-16(2)32(41)46-26-30(40)34(6)15-37-21-14-35-13-17(3)22-24(45-33(42)20-11-9-8-10-12-20)23(35)29(37)36(27(21)34,31(26)44-19(5)39)28(35)25(22)43-18(4)38/h8-12,16,21-31,40H,3,7,13-15H2,1-2,4-6H3/t16-,21-,22-,23+,24+,25-,26+,27+,28+,29+,30+,31+,34-,35-,36+/m1/s1
• InChI Key： BNZPSEZCTSCFIK-ACOAUPBPSA-N
• SMILES： [C@@H]1([C@H](O)[C@]2([C@@H]3[C@@H]4N(C2)[C@@H]2[C@]3([C@H]3[C@H](OC(C)=O)[C@H]5[C@H](OC(C6C=CC=CC=6)=O)[C@@H]2[C@@]3(CC5=C)C4)[C@H]1OC(C)=O)C)OC([C@H](C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• XLogP3: 3.279

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids